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Compound of Interest

Compound Name: (Rac)-BRDO0705

Cat. No.: B15620513

Audience: Researchers, scientists, and drug development professionals.

Introduction: BRDO705 is a potent and selective inhibitor of Glycogen Synthase Kinase 3a
(GSK3a) with an IC50 of 66 nM.[1][2][3][4][5][6][7] It exhibits an 8-fold selectivity for GSK3a
over GSK3[ (IC50 of 515 nM).[1][2][3][4][7] This selectivity allows for the targeted investigation
of GSK3a-mediated signaling pathways. Notably, BRD0O705 inhibits kinase function without
stabilizing B-catenin, which is a significant advantage in mitigating potential neoplastic
concerns.[3][5] These characteristics make BRDO705 a valuable tool for research in areas such
as acute myeloid leukemia (AML), where it has been shown to impair leukemia initiation and
prolong survival in mouse models.[1][2][3][8] This document provides detailed protocols for the
preparation, storage, and use of BRD0705 stock solutions in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following tables summarize the key physical, chemical, and solubility properties of
BRDO0705.

Table 1: Chemical and Physical Properties of BRD0705
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Parameter Value Source(s)
Molecular Weight 321.42 g/mol [L1211317118]
Molecular Formula C20H23Ns0 [L12][4117118]
CAS Number 2056261-41-5 [1112113117118]
Appearance White to light yellow solid [1]
Purity >98% [8]
Table 2: Solubility of BRD0705
Maximum
Solvent . Notes Source(s)
Solubility
Use of fresh,
anhydrous DMSO is
300 mg/mL (933.36 critical. Ultrasonic
DMSO _ [1][2]
mM) assistance may be
required for complete
dissolution.
Methanol Soluble -- [8]
Table 3: Storage and Stability of BRD0O705
Storage .
Form Stability Source(s)
Temperature
Solid Powder -20°C 3 years [11[2]13]
4°C 2 years [1]
In DMSO (Stock
) -80°C 1to 2 years [1112][3]
Solution)
-20°C 1 year [1]
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Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into single-use volumes.[1][3][9]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration BRD0705 Stock Solution in DMSO (e.g., 100
mM)

This protocol describes the preparation of a 100 mM stock solution, a common starting
concentration for subsequent dilutions for in vitro experiments.

Materials:

BRDO0705 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[1][3]

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[1][2]
Procedure:

o Equilibration: Allow the vial containing BRD0O705 powder to reach room temperature before
opening to prevent moisture condensation.

¢ Calculation: Calculate the volume of DMSO required to achieve the desired stock
concentration.

o To prepare a 100 mM stock solution from 5 mg of BRD0O705 (MW = 321.42 g/mol ):
= Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

= Volume (L) = 0.005 g / (0.1 mol/L * 321.42 g/mol ) = 0.00015556 L

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/brd0705.html
https://www.selleckchem.com/products/brd0705.html
https://www.medchemexpress.com/rac-brd0705.html
https://www.medchemexpress.com/brd0705.html
https://www.selleckchem.com/products/brd0705.html
https://www.medchemexpress.com/brd0705.html
https://www.targetmol.com/compound/brd0705
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

= Volume (uL) = 155.6 pL

o Solvent Addition: Carefully add the calculated volume of anhydrous DMSO to the vial
containing the BRD0O705 powder. Using fresh DMSO is crucial as absorbed moisture can
significantly reduce the compound's solubility.[1][3]

 Dissolution: Tightly cap the vial and vortex thoroughly for several minutes until the powder is
completely dissolved.

 Aiding Dissolution (if necessary): If precipitation or cloudiness occurs, sonicate the vial in a
water bath for 10-15 minutes to aid dissolution.[1][2][9] Gentle warming (e.g., 37°C) can also
be applied.[10]

» Aliquoting and Storage: Once a clear solution is obtained, aliquot the stock solution into
smaller, single-use volumes in light-protected vials. Store the aliquots at -80°C for long-term
stability (up to 2 years).[1]

Protocol 2: Preparation of Working Solutions for In Vitro Assays
Materials:

e High-concentration BRD0O705 stock solution in DMSO

o Appropriate sterile cell culture medium or assay buffer
 Sterile microcentrifuge tubes and pipette tips

Procedure:

e Thawing: Retrieve a single-use aliquot of the BRD0705 stock solution from -80°C storage
and allow it to thaw completely at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution using the appropriate cell culture
medium or buffer to achieve the desired final experimental concentrations. Typical working
concentrations for BRDO705 in cell-based assays range from 10 puM to 40 pM.[1][2]

¢ Final DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the
culture medium is kept to a minimum (typically < 0.1%) to avoid solvent-induced cytotoxicity.
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[10][11]

o Vehicle Control: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO in the culture medium without the compound.

o Immediate Use: Use the freshly prepared working solutions immediately for optimal results. If
precipitates form upon dilution into an aqueous medium, vortexing or brief sonication may
help to redissolve the compound.[10]

Mandatory Visualizations

Diagram 1: Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing BRD0705 stock and working solutions.
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Diagram 2: Simplified Signaling Pathway of BRD0705 Action
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Caption: BRDO0705 selectively inhibits GSK3a, independent of -catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparing BRD0705
Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620513#preparing-brd0705-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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